Carbamic acid, (1,1-dimethyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
Overview
Description
Carbamic acid, (1,1-dimethyl-3-oxopropyl)-, 1,1-dimethylethyl ester (9CI) is a synthetic organic compound. It is a colorless liquid with a characteristic odor and a boiling point of 122°C. It is used in a variety of applications, including as a solvent, stabilizer, and fuel additive. In addition, it is used in the production of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Synthesis of Ceftolozane
Ceftolozane: is a novel fifth-generation cephalosporin antibiotic with potent activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant Pseudomonas aeruginosa . Tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate serves as a crucial intermediate in the synthesis of ceftolozane. The compound is involved in amination, reduction, esterification, trityl protection, and condensation steps, showcasing its versatility in complex organic syntheses.
Palladium-Catalyzed Synthesis of N-Boc-Protected Anilines
This carbamate is used in the palladium-catalyzed synthesis of N-Boc-protected anilines . The Boc (tert-butoxycarbonyl) group is a common protecting group in organic synthesis, particularly for amines. The use of tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate in this context highlights its role in protecting group strategies, which are essential for the stepwise construction of complex molecules.
Synthesis of Tetrasubstituted Pyrroles
Tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position, can be synthesized using tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate . Pyrroles are important heterocyclic compounds that are part of many natural products and pharmaceuticals. This application demonstrates the compound’s utility in heterocyclic chemistry.
Intermediate for Organic Synthesis
The compound is an intermediate in various organic synthesis processes . Its reactivity and stability make it suitable for forming carbon-nitrogen bonds, which are fundamental in creating a wide range of organic compounds. This broad application underscores the compound’s significance in synthetic organic chemistry.
Synthesis of Functionalized Molecules
Tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate is used to introduce tert-butoxycarbonyl (Boc) protected amine functionalities into molecules . This is particularly useful in the synthesis of molecules that require selective deprotection of amines, enabling chemists to manipulate molecules with greater precision.
Research and Development in Medicinal Chemistry
In medicinal chemistry, tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate is used for the synthesis of various pharmacologically active molecules . Its role in the development of new drugs and understanding of biological processes is invaluable, as it helps in the creation of molecules with potential therapeutic effects.
properties
IUPAC Name |
tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO3/c1-9(2,3)14-8(13)11-10(4,5)6-7-12/h7H,6H2,1-5H3,(H,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNOWIHHJPAJYHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C)(C)CC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate | |
CAS RN |
181646-38-8 | |
Record name | tert-butyl N-(2-methyl-4-oxobutan-2-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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